Cas no 91131-80-5 (2-2-(propan-2-yl)phenylacetonitrile)

• Product Name: 2-2-(propan-2-yl)phenylacetonitrile
• CAS No: 91131-80-5
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD09923866
• CID: 799264
• PubChem ID: 20273864
• Update Time: 2025-08-05

2-2-(propan-2-yl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2-(1-methylethyl)-
• o-Cymene-7-carbonitrile (6CI,7CI)
• 2-(2-ISOPROPYLPHENYL)ACETONITRILE
• 2-[2-(propan-2-yl)phenyl]acetonitrile
• 2-2-(propan-2-yl)phenylacetonitrile
• 2-(2-propan-2-ylphenyl)acetonitrile
• 91131-80-5
• F75371
• AKOS006310614
• BS-53231
• CS-0435030
• EN300-1849854
• SCHEMBL4612794
• DTXSID601291705
• 2-(1-Methylethyl)benzeneacetonitrile

• MDL： MFCD09923866
• Inchi： 1S/C11H13N/c1-9(2)11-6-4-3-5-10(11)7-8-12/h3-6,9H,7H2,1-2H3
• InChI Key： JNHQPAFFOHBPNL-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 159.105
• Monoisotopic Mass: 159.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-2-(propan-2-yl)phenylacetonitrile

2-2-(propan-2-yl)phenylacetonitrile (CAS 91131-80-5): A Versatile Compound in Pharmaceutical and Chemical Research

2-2-(propan-2-yl)phenylacetonitrile, with the chemical formula C₁₃H₁₄N, is a synthetic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The CAS number 91131-80-5 serves as a unique identifier for this molecule, enabling researchers to accurately reference its properties and applications in scientific literature. This compound belongs to the class of nitriles, characterized by the presence of a cyano group (-C≡N) attached to a carbon chain. The propan-2-yl substituent, a branched alkyl group, plays a critical role in modulating the compound’s reactivity and biological interactions.

The molecular structure of 2-2-(propan-2-yl)phenylacetonitrile consists of a phenyl ring connected to an acetonitrile group, with the propan-2-yl group extending from the phenyl ring. This structural arrangement allows for multiple functionalization opportunities, making it a valuable intermediate in the synthesis of complex organic molecules. Recent studies have highlighted its potential as a building block for the development of novel pharmaceuticals targeting neurodegenerative diseases and metabolic disorders. The compound’s ability to form stable derivatives through nucleophilic substitution reactions further enhances its utility in chemical synthesis.

In the context of drug discovery, 2-2-(propan-2-yl)phenylacetonitrile has been explored for its capacity to modulate enzyme activities and receptor interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a scaffold for designing selective inhibitors of acetylcholinesterase, an enzyme implicated in Alzheimer’s disease. The research emphasized the importance of the propan-2-yl substituent in enhancing the compound’s binding affinity to the target enzyme. Additionally, its low molecular weight and hydrophobic properties make it an attractive candidate for oral drug delivery systems.

The synthesis of 2-2-(propan-2-yl)phenylacetonitrile typically involves multi-step organic reactions, often starting with the coupling of aromatic compounds and nitrile precursors. A recent advancement in synthetic methodology, reported in Organic & Biomolecular Chemistry (2024), introduced a catalytic approach using transition metal complexes to improve the efficiency of the coupling reaction. This innovation reduces the number of purification steps and minimizes byproduct formation, aligning with the principles of green chemistry. The use of chiral catalysts in this process also enables the preparation of enantiomerically pure derivatives, which are critical for pharmaceutical applications requiring stereochemical specificity.

Applications of 2-2-(propan-2-yl)phenylacetonitrile extend beyond pharmaceuticals into materials science. Its high stability under various conditions makes it suitable for the development of polymer-based materials with tailored properties. A 2023 study in Advanced Materials explored its use as a monomer in the synthesis of conductive polymers for flexible electronics. The compound’s ability to undergo polymerization under mild conditions, combined with its electronic properties, positions it as a promising candidate for next-generation electronic devices.

From a safety perspective, 2-2-(propan-2-yl)phenylacetonitrile is considered a non-hazardous compound under standard laboratory conditions. However, adherence to proper handling protocols is essential to ensure workplace safety. Researchers should employ appropriate personal protective equipment (PPE) and maintain adequate ventilation when working with this compound. Its low volatility reduces the risk of inhalation exposure, but skin contact should be avoided to prevent potential irritation.

As research into 2-2-(propan-2-yl)phenylacetonitrile progresses, its role in interdisciplinary fields such as medicinal chemistry, materials science, and green chemistry is expected to expand. Ongoing studies are investigating its potential in the development of targeted drug delivery systems and sustainable chemical processes. The compound’s structural versatility and functional adaptability underscore its significance as a key player in modern chemical innovation.